2-Thiazolamine, 2,3-dihydro-4-methyl-

• Molecular Formula: C4H8N2S
• Molecular Weight: 116.19 g/mol
• IUPAC Name: 4-methyl-2,3-dihydro-1,3-thiazol-2-amine
• InChI: InChI=1S/C4H8N2S/c1-3-2-7-4(5)6-3/h2,4,6H,5H2,1H3
• InChI Key: ZDFONGNYLVTCLW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(N1)N

Description

2-Thiazolamine, 2,3-dihydro-4-methyl- is a heterocyclic compound featuring a partially saturated thiazole ring (2,3-dihydrothiazole) with a methyl substituent at the 4-position and an amine group at the 2-position. Thiazole derivatives are known for diverse biological activities, including antimicrobial, anticancer, and insecticidal properties .

Comparison with Similar Compounds

Structural and Functional Group Variations

The following table summarizes key structural analogs of 2-Thiazolamine, 2,3-dihydro-4-methyl- and their distinguishing features:

Compound Name	Substituents/Modifications	Molecular Formula	Key Properties/Activities	Reference ID
2-Thiazolamine, 2,3-dihydro-4-methyl-	2,3-dihydrothiazole + 4-methyl	C₄H₈N₂S	Hypothesized enhanced solubility due to reduced aromaticity; potential agrochemical applications (inferred from thiadiazole analogs)	—
4-(4-Methoxyphenyl)-2-thiazolamine	4-(4-methoxyphenyl) substituent	C₁₀H₁₀N₂OS	Higher molecular weight (206.26 g/mol); antimicrobial potential inferred from phenolic analogs
2,5-Dimethyl-4-thiazolamine	Methyl groups at 2- and 5-positions	C₅H₈N₂S	Increased hydrophobicity; possible insecticidal activity (similar to thiadiazoles)
5-Bromo-N-(2-methylphenyl)-2-thiazolamine	Bromo and 2-methylphenyl substituents	C₁₀H₁₀BrN₂S	Enhanced electrophilicity due to bromine; potential antiviral/anticancer applications
5-Nitro-2-thiazolamine	Nitro group at 5-position	C₃H₃N₃O₂S	High reactivity (nitro group); possible use in synthetic intermediates

Physicochemical Properties

• Solubility : The dihydro modification in 2-Thiazolamine, 2,3-dihydro-4-methyl- likely increases solubility in polar solvents compared to fully aromatic thiazoles.
• Stability : Saturation of the thiazole ring may reduce thermal stability but improve metabolic resistance in biological systems.
• Synthetic Accessibility : The methyl group at the 4-position simplifies synthesis compared to bulkier substituents (e.g., biphenyl groups in 4-(4′-bromobiphenyl)-2-thiazolamine) .